Cas no 2098127-00-3 (N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride)

• Product Name: N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride
• CAS No: 2098127-00-3
• MF: C₆H₁₂Cl₂N₄
• MW: 211.09227848053
• CID: 5048148
• Update Time: 2025-10-24

N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride
• N'-pyrimidin-4-ylethane-1,2-diamine;dihydrochloride
• N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride

• Inchi： 1S/C6H10N4.2ClH/c7-2-4-9-6-1-3-8-5-10-6;;/h1,3,5H,2,4,7H2,(H,8,9,10);2*1H
• InChI Key： HQQKHFGBQYQKAS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1C=CN=CN=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 85.8
• Topological Polar Surface Area: 63.8

N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride

N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride: A Comprehensive Overview

N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride, identified by the CAS registry number 2098127-00-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring fused with an ethane diamine moiety, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the role of N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride in various biochemical pathways. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored. For instance, researchers have demonstrated its potential as a lead compound in the development of anti-cancer agents. The compound's interaction with key enzymes involved in cell proliferation and apoptosis has shown promising results in preclinical models.

The synthesis of CAS No 2098127-00-3 involves a multi-step process that includes nucleophilic substitution and condensation reactions. The presence of the pyrimidine ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems. Furthermore, the dihydrochloride salt form ensures optimal solubility, which is crucial for pharmacokinetic studies.

In terms of structural analysis, the compound exhibits a planar geometry around the pyrimidine ring, which facilitates π-interactions with biological targets. This property has been leveraged in designing molecules for targeting G-protein coupled receptors (GPCRs), a class of proteins critical in signal transduction processes. Recent advancements in computational chemistry have enabled precise modeling of these interactions, providing deeper insights into the compound's mechanism of action.

The application of N1-(Pyrimidin-4-yl)ethane-1,2-diamine dihydrochloride extends beyond pharmacology into materials science. Its ability to coordinate with metal ions has made it a valuable component in the synthesis of metallopolymers and hybrid materials. These materials exhibit enhanced mechanical properties and thermal stability, opening avenues for their use in advanced technological applications.

From an environmental standpoint, the biodegradability and eco-toxicological profile of CAS No 2098127-00-3 have been assessed under regulatory guidelines. The compound demonstrates low toxicity to aquatic organisms, aligning with current sustainability trends in chemical manufacturing.

In conclusion, N1-(Pyrimidin-4-yL)ethane-LZdiamine dihydrochloride stands as a testament to the intricate relationship between chemical structure and biological function. Its diverse applications across multiple disciplines underscore its importance in contemporary research. As scientific understanding evolves, this compound is poised to contribute significantly to both therapeutic innovation and material engineering.